Cas no 313660-23-0 (3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide)

• Product name: 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide
• CAS No: 313660-23-0
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5901013
• PubChem ID: 766614

3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(6-methylpyridin-2-yl)-2-naphthamide
• 2-Naphthalenecarboxamide, 3-methoxy-N-(6-methyl-2-pyridinyl)-
• 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide
• Oprea1_767704
• 313660-23-0
• SR-01000239021-1
• AK-778/15233001
• F0014-0400
• AKOS001305288
• Oprea1_281043
• SR-01000239021
• AB00112444-01
• Z59307788

• Inchi： 1S/C18H16N2O2/c1-12-6-5-9-17(19-12)20-18(21)15-10-13-7-3-4-8-14(13)11-16(15)22-2/h3-11H,1-2H3,(H,19,20,21)
• InChI Key： SXHMOLNSPDSIFJ-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC(OC)=C1C(NC1=NC(C)=CC=C1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 418.1±40.0 °C(Predicted)
• pka: 11.36±0.70(Predicted)

Additional information on 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide

3-Methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide (CAS No. 313660-23-0): An Overview of Its Structure, Properties, and Applications

3-Methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide (CAS No. 313660-23-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a naphthalene core, a methoxy group, and a substituted pyridine ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The molecular formula of 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide is C₁₈H₁₇N₂O₂, with a molecular weight of approximately 295.34 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of naphthalene derivatives with substituted pyridines, followed by functional group modifications to introduce the methoxy and amide functionalities. The synthesis methods have been extensively studied and optimized to achieve high yields and purity levels, making the compound readily available for various applications.

In terms of its physical properties, 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide is a solid at room temperature with a melting point ranging from 145°C to 147°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility characteristics are crucial for its use in solution-based applications, including drug delivery systems and material coatings.

The chemical stability of 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide has been investigated under various conditions. It is generally stable under ambient conditions but can undergo degradation when exposed to strong acids or bases. Additionally, the compound shows moderate photostability, making it suitable for applications where light exposure is a concern. These stability properties are important considerations for its long-term storage and use in practical settings.

In the realm of medicinal chemistry, 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide has shown promising biological activities that have sparked interest among researchers. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on protein kinases, which are key targets in cancer therapy. The compound's ability to selectively bind to these enzymes makes it a valuable lead compound for the development of novel therapeutic agents.

Beyond its medicinal applications, 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the naphthalene core and the substituted pyridine ring contributes to its high electron mobility and photoluminescence efficiency, which are essential for the performance of these devices.

The environmental impact of 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide has also been evaluated to ensure its safe use in various applications. Studies have shown that the compound exhibits low toxicity to aquatic organisms and does not bioaccumulate in the environment. These findings support its potential for widespread use without significant environmental concerns.

In conclusion, 3-methoxy-N-(6-methylpyridin-2-yl)naphthalene-2-carboxamide (CAS No. 313660-23-0) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and favorable physical and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, the future prospects for this compound appear promising.